Cas no 1996557-72-2 (1-(2-ethylbutyl)azetidin-2-ylmethanamine)

• Product Name: 1-(2-ethylbutyl)azetidin-2-ylmethanamine
• CAS No: 1996557-72-2
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5834156
• PubChem ID: 165740327
• Update Time: 2025-08-05

1-(2-ethylbutyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)azetidin-2-ylmethanamine
• EN300-1282062
• 1996557-72-2
• [1-(2-ethylbutyl)azetidin-2-yl]methanamine

• Inchi： 1S/C10H22N2/c1-3-9(4-2)8-12-6-5-10(12)7-11/h9-10H,3-8,11H2,1-2H3
• InChI Key： PLSLHXRVSRPKAY-UHFFFAOYSA-N
• SMILES： N1(CC(CC)CC)CCC1CN

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(2-ethylbutyl)azetidin-2-ylmethanamine

Introduction to 1-(2-ethylbutyl)azetidin-2-ylmethanamine (CAS No. 1996557-72-2)

1-(2-ethylbutyl)azetidin-2-ylmethanamine, identified by the chemical formula CAS No. 1996557-72-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This azetidine derivative features a unique structural motif that has garnered attention for its potential biological activities and mechanistic insights. The compound's molecular framework, incorporating an azetidin-2-yl moiety linked to a methylamino group via an ethyl-substituted carbon atom, presents an intriguing scaffold for further chemical and biological exploration.

The azetidine ring is a heterocyclic structure that mimics the conformational flexibility of natural amino acid residues, making it a valuable component in drug design. In particular, the presence of the (2-ethylbutyl) side chain introduces steric bulk and lipophilicity, which can modulate the compound's pharmacokinetic properties and binding affinity to biological targets. Such structural features are often exploited in the development of novel therapeutic agents targeting a wide range of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(2-ethylbutyl)azetidin-2-ylmethanamine with high precision. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for investigating novel anti-inflammatory therapies. The methylamino group at the 2-position of the azetidine ring is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the target protein.

In vitro studies have begun to unravel the potential pharmacological profile of 1-(2-ethylbutyl)azetidin-2-ylmethanamine. Initial experiments indicate that the compound exhibits moderate affinity for certain enzyme families, including those implicated in metabolic disorders and neurodegenerative diseases. The ethylbutyl substituent appears to enhance solubility while maintaining sufficient lipophilicity for effective membrane penetration, which is critical for compounds intended to act on intracellular targets.

The synthesis of 1-(2-ethylbutyl)azetidin-2-ylmethanamine presents an interesting challenge due to the delicate handling required to preserve the integrity of the azetidine ring. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct this framework with high enantioselectivity. These techniques are essential for producing enantiomerically pure forms of the compound, which is crucial for evaluating its stereochemical specificity in biological assays.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of structural diversity provided by the azetidine core and functional groups such as the methylamino moiety allows for extensive derivatization, enabling researchers to fine-tune its pharmacological properties. By systematically modifying substituents on the azetidine ring or introducing additional functional groups, chemists can explore new chemical spaces and identify compounds with enhanced efficacy or reduced toxicity.

Current research efforts are focused on understanding how modifications to the (2-ethylbutyl) group influence biological activity. Computational studies predict that increasing steric hindrance at this position may enhance binding affinity to certain protein targets, while reducing it could improve metabolic stability. These insights are being translated into synthetic strategies aimed at optimizing potency while minimizing off-target effects.

The role of 1-(2-ethylbutyl)azetidin-2-ylmethanamine in medicinal chemistry extends beyond its potential therapeutic applications. It serves as a valuable scaffold for studying ligand-receptor interactions at a molecular level. High-resolution crystal structures obtained from X-ray diffraction have provided detailed insights into how this compound binds to its targets, offering a foundation for rational drug design.

As interest in heterocyclic compounds continues to grow, 1-(2-ethylbutyl)azetidin-2-ylmethanamine is poised to play a significant role in future drug development pipelines. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. By leveraging cutting-edge synthetic techniques and computational tools, researchers aim to unlock its full potential as a therapeutic agent or as a building block for more complex molecules.

The journey from laboratory discovery to clinical application involves rigorous testing under various conditions. Preclinical studies are underway to assess the safety profile and pharmacokinetic behavior of this compound in animal models. These experiments will provide critical data on dosing regimens, bioavailability, and potential side effects before human trials can commence.

In conclusion,1-(2-ethylbutyl)azetidin-2-ylmethanamine (CAS No. 1996557-72-2) represents a fascinating entry point into drug discovery due to its structural complexity and predicted biological activity. Its investigation not only advances our understanding of heterocyclic chemistry but also holds promise for addressing unmet medical needs through innovative therapeutic strategies.